Cas no 1806828-03-4 (3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1806828-03-4
• MF: C₈H₉F₂N₃O
• MW: 201.173368215561
• CID: 4856296
• Update Time: 2025-06-08

3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H9F2N3O/c9-8(10)7-6(12)4(2-11)1-5(3-14)13-7/h1,3,8H,2,11-12H2
• InChI Key： MMOZCSQACUIYHX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C=O)N=1)CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0
• Topological Polar Surface Area: 82

Additional information on 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde

Professional Introduction to 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806828-03-4)

3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde, identified by the CAS number 1806828-03-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, which is renowned for its broad spectrum of biological activities and utility in drug design. The presence of multiple functional groups, including an amino group, an aminomethyl substituent, a difluoromethyl group, and an aldehyde moiety, makes it a versatile scaffold for the development of novel bioactive molecules.

The structural features of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde contribute to its potential as a key intermediate in synthetic chemistry. The aldehyde group, in particular, serves as a reactive site for further functionalization through condensation reactions, allowing for the construction of more complex molecular architectures. This reactivity is highly valued in the synthesis of peptidomimetics, heterocyclic compounds, and other pharmacologically relevant molecules.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. The incorporation of fluorine atoms, such as in the difluoromethyl group, is a common strategy to enhance metabolic stability and binding affinity. In particular, the difluoromethyl substituent has been shown to improve the pharmacokinetic properties of small-molecule drugs by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This feature makes 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde a promising candidate for further exploration in medicinal chemistry.

The aminomethyl group at the 4-position introduces another layer of complexity and reactivity. This moiety can participate in various chemical transformations, including nucleophilic additions and cyclizations, which are pivotal for constructing intricate molecular frameworks. Additionally, the presence of two amino groups provides opportunities for salt formation and interaction with biological targets that rely on charged or polar interactions.

Current research in the field of heterocyclic chemistry has demonstrated that pyridine-based compounds exhibit diverse biological activities. For instance, pyridine derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde position it as a valuable building block for the synthesis of novel therapeutic agents. By leveraging its reactivity and structural versatility, researchers can explore new chemical space and develop molecules with tailored biological profiles.

In the context of drug development, the synthesis of complex scaffolds often requires multi-step organic transformations. The availability of high-quality intermediates like 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde streamlines this process by providing chemists with a pre-functionalized core that can be further modified to meet specific pharmacological requirements. This efficiency is particularly important in academic and industrial settings where time-to-market is a critical factor.

The role of computational chemistry and molecular modeling has also become increasingly prominent in the design and optimization of drug candidates. These tools allow researchers to predict the binding modes and interactions of small molecules with biological targets, thereby guiding the development process towards more effective therapeutic agents. The structural complexity of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde makes it an attractive candidate for such studies, as its multiple functional groups offer numerous possibilities for interaction with proteins and other biomolecules.

Moreover, green chemistry principles have influenced modern drug synthesis by promoting sustainable practices that minimize waste and hazardous reactions. The use of efficient synthetic routes and environmentally friendly solvents is essential for developing drugs that are not only effective but also environmentally responsible. The synthesis of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde can be optimized to align with these principles, ensuring that its production is both efficient and sustainable.

The potential applications of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Pyridine derivatives are known for their ability to act as ligands in coordination chemistry, where they can form stable complexes with metal ions. These complexes have applications in catalysis, sensors, and other technological fields.

In conclusion,3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806828-03-4) represents a fascinating compound with significant potential in synthetic chemistry and drug development. Its unique structural features make it a versatile scaffold for constructing novel bioactive molecules, while its reactivity allows for further functionalization through diverse chemical transformations. As research continues to uncover new applications for pyridine derivatives,3-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde is poised to play a crucial role in advancing our understanding of medicinal chemistry and developing next-generation therapeutics.